Cas no 2344685-94-3 (1-(3-Methylsulfonylcyclobutyl)piperazine;dihydrochloride)

• Product Name: 1-(3-Methylsulfonylcyclobutyl)piperazine;dihydrochloride
• CAS No: 2344685-94-3
• MF: C₉H₂₀Cl₂N₂O₂S
• MW: 291.238299369812
• CID: 5975659
• PubChem ID: 139022800
• Update Time: 2025-06-11

1-(3-Methylsulfonylcyclobutyl)piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2344685-94-3
• 1-(3-Methylsulfonylcyclobutyl)piperazine;dihydrochloride
• EN300-7356835
• 1-(3-methanesulfonylcyclobutyl)piperazine dihydrochloride

• Inchi： 1S/C9H18N2O2S.2ClH/c1-14(12,13)9-6-8(7-9)11-4-2-10-3-5-11;;/h8-10H,2-7H2,1H3;2*1H
• InChI Key： DDZCITDCFJMXGA-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C)(C1CC(C1)N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 290.0622544g/mol
• Monoisotopic Mass: 290.0622544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(3-Methylsulfonylcyclobutyl)piperazine;dihydrochloride

Recent Advances in the Study of 1-(3-Methylsulfonylcyclobutyl)piperazine;dihydrochloride (CAS: 2344685-94-3)

In recent years, the compound 1-(3-Methylsulfonylcyclobutyl)piperazine;dihydrochloride (CAS: 2344685-94-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide an in-depth analysis of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 1-(3-Methylsulfonylcyclobutyl)piperazine;dihydrochloride. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations to characterize its binding affinity and interactions with target proteins. These studies have revealed that the compound exhibits high selectivity for specific receptor subtypes, making it a viable candidate for drug development.

One of the key findings from recent research is the compound's potential application in the treatment of neurological disorders. Preclinical studies have demonstrated its efficacy in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. This has led to increased interest in exploring its use for conditions such as depression, anxiety, and Parkinson's disease. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration, further supports its therapeutic potential.

Another area of investigation has been the synthesis and optimization of 1-(3-Methylsulfonylcyclobutyl)piperazine;dihydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, while also exploring structural analogs to enhance potency and reduce off-target effects. These efforts have resulted in the identification of several derivatives with improved pharmacological properties, paving the way for future clinical trials.

In conclusion, the latest research on 1-(3-Methylsulfonylcyclobutyl)piperazine;dihydrochloride (CAS: 2344685-94-3) highlights its significant potential as a therapeutic agent. Its unique structural and pharmacological properties make it a promising candidate for further development in the treatment of neurological and other disorders. Continued research and collaboration across disciplines will be essential to fully realize its clinical applications.